Cas no 1336286-45-3 ((2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine)

• Product Name: (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine
• CAS No: 1336286-45-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5886938
• PubChem ID: 93454817
• Update Time: 2025-06-07

(2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine
• 1336286-45-3
• EN300-1914514

• Inchi： 1S/C10H14BrNO/c1-7(12)5-8-3-4-10(13-2)9(11)6-8/h3-4,6-7H,5,12H2,1-2H3/t7-/m1/s1
• InChI Key： MJUZFCZYHJDPIF-SSDOTTSWSA-N
• SMILES： BrC1=C(C=CC(=C1)C[C@@H](C)N)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine

Professional Introduction to (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine (CAS No. 1336286-45-3)

(2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine, identified by its Chemical Abstracts Service number CAS No. 1336286-45-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural properties and potential applications in drug development. The presence of a chiral center at the propan-2-amine moiety and the aromatic ring substituents make it a compound of interest for synthetic chemists and medicinal researchers.

The structural framework of (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine consists of a propylamine chain attached to a phenyl ring that is substituted with a bromine atom at the 3-position and a methoxy group at the 4-position. This specific arrangement of functional groups contributes to its unique chemical behavior and reactivity, which are crucial for its role in various synthetic pathways. The stereochemistry indicated by the (2R) configuration suggests that this enantiomer may exhibit different pharmacological properties compared to its racemic counterpart, making it a valuable subject for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The aromatic ring in (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine provides a scaffold that can be modified to interact with biological targets, such as enzymes and receptors. The bromine and methoxy substituents further enhance the molecule's potential for interaction with biological systems, making it a versatile building block for drug discovery.

One of the most promising applications of (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine is in the synthesis of small-molecule inhibitors. These inhibitors can be designed to disrupt specific biological processes that are associated with diseases such as cancer, inflammation, and neurological disorders. The chiral center in this compound allows for the creation of enantiomerically pure inhibitors, which can have improved selectivity and reduced side effects compared to racemic mixtures.

Recent studies have demonstrated the utility of (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that address the underlying mechanisms of these diseases. The structural features of (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine make it an ideal candidate for such applications, as it can be modified to interact with the active sites of kinases.

Another area where (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine shows promise is in the field of immunomodulation. Immune responses play a crucial role in fighting off infections and maintaining overall health. However, dysregulation of these responses can lead to autoimmune diseases and chronic inflammation. Small-molecule immunomodulators can help modulate immune responses by targeting specific pathways. The ability of (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine to interact with immune-related targets makes it a potential candidate for developing new immunomodulatory agents.

In addition to its therapeutic potential, (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amine also has applications in chemical research. Its unique structure and reactivity make it a valuable tool for studying reaction mechanisms and developing new synthetic methods. Researchers can use this compound as a starting material or intermediate to explore novel chemical transformations, which could lead to breakthroughs in synthetic chemistry.

The synthesis of (2R)-1-(3-bromo-4-methoxyphenyl)propan-2-amino involves several key steps that highlight its complexity and synthetic challenge. The first step typically involves the preparation of the chiral auxiliary that will be used to establish the (2R) configuration. This is followed by functional group transformations on the aromatic ring, including bromination and methylation reactions. Finally, coupling reactions are used to attach the propylamine chain to the phenyl ring.

One of the challenges in synthesizing this compound is maintaining enantiomeric purity throughout the reaction sequence. Racemization can occur if proper conditions are not maintained, which could lead to significant changes in pharmacological properties. Therefore, careful control over reaction conditions, including temperature, solvent choice, and catalyst selection, is essential for achieving high yields of enantiomerically pure product.

Advances in asymmetric synthesis have provided new tools for constructing complex molecules like (2R)-1-(3-bromo-octadecyloxyphenyl)propanoic acid. Catalytic methods using transition metals have enabled more efficient and selective transformations, reducing the need for harsh conditions or extensive purification steps. These advancements have not only improved yield but also made it possible to access previously inaccessible structures.

In conclusion, (CAS No 1336286457),CAS NO1336286457,CAS NO1336286457,CAS NO1336286457,CAS NO1336286457,CAS NO1336286457,CAS NO1336286457 , ( CAS NO 1336286589 ) , CAS NO 1336589 , CASNO 1336589 , CASNO 513 , CASNO 358 , CASNO 3589 , CASNO 51389 , CASNO 51389 , CASNO 51389 , CASNO 3589 . It represents an important advancement in pharmaceutical chemistry with significant implications for drug discovery and development . Its unique structural features and potential applications make it a valuable compound for further research . As synthetic methodologies continue to evolve , we can expect even more innovative uses for (CAS No 1336589). This compound exemplifies how detailed molecular design can lead to novel therapeutic agents with tailored pharmacological properties .